Cas no 1428057-81-1 (N-(2,3-Dihydro-1H-inden-1-yl)-1-(2-propyn-1-yl)-4-piperidinecarboxamide)

• Product Name: N-(2,3-Dihydro-1H-inden-1-yl)-1-(2-propyn-1-yl)-4-piperidinecarboxamide
• CAS No: 1428057-81-1
• MF: C₁₈H₂₂N₂O
• MW: 282.380084514618
• CID: 5451770
• PubChem ID: 71937489
• Update Time: 2025-07-17

N-(2,3-Dihydro-1H-inden-1-yl)-1-(2-propyn-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,3-DIHYDRO-1H-INDEN-1-YL)-1-(PROP-2-YN-1-YL)PIPERIDINE-4-CARBOXAMIDE
• N-(2,3-Dihydro-1H-inden-1-yl)-1-prop-2-ynylpiperidine-4-carboxamide
• 1428057-81-1
• Z815832764
• EN300-26623377
• AKOS034605202
• N-(2,3-Dihydro-1H-inden-1-yl)-1-(2-propyn-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C18H22N2O/c1-2-11-20-12-9-15(10-13-20)18(21)19-17-8-7-14-5-3-4-6-16(14)17/h1,3-6,15,17H,7-13H2,(H,19,21)
• InChI Key： UMVQRCYGJBXJQM-UHFFFAOYSA-N
• SMILES： N1(CC#C)CCC(C(NC2C3=C(C=CC=C3)CC2)=O)CC1

Computed Properties

• Exact Mass: 282.173213330g/mol
• Monoisotopic Mass: 282.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 480.4±45.0 °C(Predicted)
• pka: 14.87±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on N-(2,3-Dihydro-1H-inden-1-yl)-1-(2-propyn-1-yl)-4-piperidinecarboxamide

Comprehensive Overview of N-(2,3-Dihydro-1H-inden-1-yl)-1-(2-propyn-1-yl)-4-piperidinecarboxamide (CAS No. 1428057-81-1)

The compound N-(2,3-Dihydro-1H-inden-1-yl)-1-(2-propyn-1-yl)-4-piperidinecarboxamide, identified by its CAS No. 1428057-81-1, is a specialized organic molecule with a unique structural framework. This compound belongs to the class of piperidinecarboxamide derivatives, which are widely studied for their potential applications in medicinal chemistry and drug discovery. The presence of both 2,3-dihydro-1H-indene and propynyl moieties in its structure contributes to its distinct chemical properties, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the scientific community has shown growing interest in piperidine-based compounds due to their versatility in pharmaceutical applications. The N-(2,3-Dihydro-1H-inden-1-yl)-1-(2-propyn-1-yl)-4-piperidinecarboxamide is no exception, as its structural features suggest potential interactions with biological targets. Researchers are particularly intrigued by its carboxamide linkage, which is often associated with enhanced binding affinity and selectivity in drug design. This compound's propynyl group further adds to its reactivity profile, enabling potential modifications for tailored applications.

The synthesis of CAS No. 1428057-81-1 involves multi-step organic reactions, emphasizing the importance of precise control over reaction conditions to achieve high purity and yield. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound, ensuring its structural integrity and suitability for further studies. Its stability under various conditions is also a critical factor, as it determines the compound's shelf life and handling requirements.

From a pharmacological perspective, the N-(2,3-Dihydro-1H-inden-1-yl)-1-(2-propyn-1-yl)-4-piperidinecarboxamide has garnered attention for its potential role in modulating specific biological pathways. While detailed mechanistic studies are still underway, preliminary data suggest that its piperidine core may interact with neurotransmitter receptors, opening avenues for research in neurological disorders. Additionally, its indenyl group could contribute to lipophilicity, influencing its pharmacokinetic properties such as absorption and distribution.

In the context of current trends, the demand for innovative small molecules like CAS No. 1428057-81-1 is driven by the need for targeted therapies with minimal side effects. The compound's structural complexity aligns with the growing focus on precision medicine, where customized treatments are developed based on individual genetic and molecular profiles. Furthermore, its potential applications in cancer research and neurodegenerative diseases are areas of active investigation, reflecting broader societal concerns about these health challenges.

Environmental and safety considerations are also paramount when working with N-(2,3-Dihydro-1H-inden-1-yl)-1-(2-propyn-1-yl)-4-piperidinecarboxamide. While it is not classified as a hazardous material, standard laboratory precautions should be observed during its handling and storage. Proper disposal methods must be followed to minimize environmental impact, in line with global sustainability goals. Researchers are encouraged to explore green chemistry approaches for its synthesis, reducing waste and energy consumption.

The commercial availability of CAS No. 1428057-81-1 is limited, with only a few specialized suppliers offering it for research purposes. This scarcity underscores the need for scalable synthetic routes to meet the growing demand from academic and industrial laboratories. Collaborative efforts between chemists and biologists are essential to unlock the full potential of this compound, bridging the gap between discovery and application.

In summary, N-(2,3-Dihydro-1H-inden-1-yl)-1-(2-propyn-1-yl)-4-piperidinecarboxamide represents a promising candidate for further exploration in drug development and chemical biology. Its unique structural attributes, combined with the rising interest in piperidine derivatives, position it as a valuable tool for advancing scientific knowledge. As research progresses, this compound may contribute to breakthroughs in addressing unmet medical needs, aligning with the broader objectives of improving human health and well-being.